xenon-126
Content Navigation
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
Canonical SMILES
Isomeric SMILES
Xenon-126 is one of the stable isotopes of xenon, a noble gas with the atomic number 54. It has an atomic mass of approximately 125.9043 atomic mass units and is present in natural xenon at about 0.09% abundance. Xenon-126 is characterized by its inertness and stability, making it less reactive than many other elements. Its unique properties stem from its electronic configuration, which leads to a lack of tendency to form chemical bonds under standard conditions.
- Oxidation: Xenon can react with fluorine to form xenon hexafluoride (XeF6) when subjected to high pressure and temperature.
- Substitution: Xenon can form xenon difluoride (XeF2) through reactions with fluorine gas.
- Hydrolysis: Xenon hexafluoride can be hydrolyzed to produce xenon trioxide (XeO3) in the presence of water .
Xenon-126 has gained attention in medical applications primarily due to its anesthetic properties. It acts as an anesthetic agent by modulating ion channels and neurotransmitter receptors in the central nervous system. Its high atomic mass and inert nature contribute to its effectiveness as a contrast agent in imaging techniques like hyperpolarized magnetic resonance imaging (MRI), which enhances the visibility of lung ventilation. Additionally, xenon is noted for having minimal side effects compared to traditional anesthetics, making it a valuable option in medical settings.
Xenon-126 can be synthesized through various methods:
- Fractional Distillation: This method involves cooling air to extremely low temperatures, thereby liquefying its components and allowing for separation based on boiling points. Xenon is isolated from other gases through repeated distillation processes.
- Industrial Production: In industrial settings, xenon is typically extracted as a byproduct during oxygen and nitrogen production from liquid air. Large-scale cryogenic distillation units are employed for efficient separation and purification of xenon isotopes.
Uniqueness: Xenon-126 stands out due to its specific atomic mass and stability among isotopes, making it particularly suitable for applications in imaging and anesthesia where precision and safety are paramount .
Research on xenon isotopes, including xenon-126, often focuses on their interactions with various elements and compounds. Studies have shown that xenon can form stable compounds with highly electronegative elements such as fluorine and oxygen. The interactions primarily involve the formation of halides and oxides under controlled conditions. For instance, the hydrolysis of xenon hexafluoride leads to the formation of xenon trioxide, showcasing its potential reactivity under specific circumstances .
Exact Mass
Monoisotopic Mass
Heavy Atom Count
Dates
Explore Compound Types
CHNS
